N-[1-(Oxan-4-yl)propan-2-yl]but-2-ynamide

• IUPAC Name: N-[1-(oxan-4-yl)propan-2-yl]but-2-ynamide
• InChI: InChI=1S/C12H19NO2/c1-3-4-12(14)13-10(2)9-11-5-7-15-8-6-11/h10-11H,5-9H2,1-2H3,(H,13,14)
• InChI Key: CCVUWGUNZACOIF-UHFFFAOYSA-N
• Canonical SMILES: CC#CC(=O)NC(C)CC1CCOCC1
• Molecular Formula: C12H19NO2
• Molecular Weight: 209.28 g/mol
• CAS No.: 2411288-20-3

Description

N-[1-(Oxan-4-yl)propan-2-yl]but-2-ynamide is a chemical compound with the molecular formula C12H19NO2 and a molecular weight of 209289 It is characterized by the presence of an oxane ring, a propan-2-yl group, and a but-2-ynamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[1-(Oxan-4-yl)propan-2-yl]but-2-ynamide typically involves the reaction of oxane derivatives with propan-2-yl groups and but-2-ynamide precursors. The reaction conditions often include the use of organic solvents, catalysts, and controlled temperatures to ensure the desired product is obtained with high purity and yield.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale chemical reactors, continuous flow processes, and stringent quality control measures. The use of automated systems and advanced analytical techniques ensures the consistency and quality of the final product.

Chemical Reactions Analysis

Types of Reactions

N-[1-(Oxan-4-yl)propan-2-yl]but-2-ynamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can yield reduced forms of the compound.

Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and various nucleophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired outcomes.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while reduction may produce alcohols or amines.

Scientific Research Applications

N-[1-(Oxan-4-yl)propan-2-yl]but-2-ynamide has a wide range of applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a lead compound in drug discovery.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[1-(Oxan-4-yl)propan-2-yl]but-2-ynamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes, receptors, or other biomolecules, modulating their activity and leading to various biological effects. Detailed studies on its molecular targets and pathways are essential to fully understand its mechanism of action.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to N-[1-(Oxan-4-yl)propan-2-yl]but-2-ynamide include:

• (E)-4-(Dimethylamino)-N-[1-(oxan-4-yl)propan-2-yl]but-2-enamide
• Other oxane derivatives with similar structural features.

Uniqueness

This compound is unique due to its specific combination of an oxane ring, a propan-2-yl group, and a but-2-ynamide moiety. This unique structure imparts distinct chemical and biological properties, making it a valuable compound for various research applications.